5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine

• Molecular Formula: C10H10N4O2S
• Molecular Weight: 250.28 g/mol
• IUPAC Name: 4-methyl-2-(1-methylimidazol-2-yl)sulfanyl-5-nitropyridine
• InChI: InChI=1S/C10H10N4O2S/c1-7-5-9(12-6-8(7)14(15)16)17-10-11-3-4-13(10)2/h3-6H,1-2H3
• InChI Key: XVJGOUNYBHECHL-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC=C1[N+](=O)[O-])SC2=NC=CN2C

Description

5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine, also known as NMS-P118, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and has the potential to be developed into a new cancer therapy.

Mechanism of Action

The mechanism of action of 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine involves the inhibition of the enzyme protein kinase CK2, which is involved in various cellular processes, including cell proliferation and survival. By inhibiting CK2, 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine can induce cell death in cancer cells.
Biochemical and Physiological Effects:
5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has been shown to induce apoptosis (programmed cell death) in cancer cells, while having minimal effects on normal cells. It has also been found to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine is its specificity for CK2, which reduces the likelihood of off-target effects. However, its relatively low potency may limit its effectiveness as a cancer therapy.

Future Directions

Future research on 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine could focus on improving its potency and developing more effective delivery methods. In addition, further studies could investigate its potential use in combination with other cancer therapies. Finally, clinical trials could be conducted to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine involves several steps, starting with the reaction of 2-chloro-5-nitro-4-methylpyridine with sodium thiomethoxide to form the corresponding thiolate. This intermediate is then reacted with 1-methylimidazole to produce 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine.

Scientific Research Applications

5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. In addition, 5-nitro-4-methyl-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]pyridine has been found to sensitize cancer cells to chemotherapy and radiation therapy, making it a potential candidate for combination therapy.